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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluorophenol

Cat. No.: B1216870 Get Quote

Technical Support Center: 2,3,5,6-
Tetrafluorophenol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2,3,5,6-
Tetrafluorophenol.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3,5,6-Tetrafluorophenol?

A1: 2,3,5,6-Tetrafluorophenol is a hazardous substance that can cause severe skin burns and

eye damage.[1][2][3] It is also harmful if swallowed, in contact with skin, or inhaled.[2][3]

Inhalation may cause respiratory irritation.[4][5]

Q2: What are the immediate first aid measures in case of exposure?

A2: In case of any exposure, it is crucial to seek medical aid immediately.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6]

Skin Contact: Get medical aid. Flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes.[6]
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[6]

Q3: How should I properly store 2,3,5,6-Tetrafluorophenol in the laboratory?

A3: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[3][6] Keep away from heat, sparks, and flame.[3][6]

Q4: What materials are incompatible with 2,3,5,6-Tetrafluorophenol?

A4: Avoid contact with strong oxidizing agents, acid chlorides, and acid anhydrides.[3][4] It can

also react with mild steel and galvanized steel/zinc, producing flammable hydrogen gas.[1]
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Issue Potential Cause Recommended Action

Material has changed color or

appears degraded.

Improper storage (exposure to

light, air, or moisture).

Do not use the material.

Dispose of it according to your

institution's hazardous waste

guidelines. Review storage

procedures to ensure they

meet the recommended

conditions.

Visible fumes or a strong,

irritating odor upon opening

the container.

The material may have

decomposed.

Immediately close the

container and move it to a

chemical fume hood. Ensure

proper ventilation. Wear

appropriate PPE, including

respiratory protection. Evaluate

the material for disposal.

Skin or eye irritation

experienced during handling.

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Immediately follow first aid

procedures for skin or eye

contact. Review and upgrade

your PPE to include

appropriate gloves, chemical

safety goggles, and a face

shield.[1][6]

Spill of 2,3,5,6-

Tetrafluorophenol.
Accidental mishandling.

Evacuate the area and remove

all ignition sources.[3][6] Clean

up spills immediately using

appropriate protective

equipment.[6] Use a spark-

proof tool.[6] Vacuum or sweep

up the material and place it

into a suitable, labeled

disposal container.[6]

Data Presentation
Physical and Chemical Properties
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Property Value

Appearance White solid, crystals, or powder[6][7]

Melting Point 37-39 °C (lit.)[8]

Boiling Point 140 °C (lit.)[6][8]

Flash Point 79 °C (174.2 °F) - closed cup[8]

Molecular Formula C6H2F4O[5][7]

Molecular Weight 166.07 g/mol [5]

Storage and Handling Parameters

Parameter Recommendation

Storage Temperature Cool, dry place[3][6]

Ventilation
Store and handle in a well-ventilated area[2][3]

[6]

Container Tightly closed container[3][6]

Incompatible Materials

Strong oxidizing agents, acid chlorides, acid

anhydrides, strong bases, mild steel, galvanized

steel/zinc[1][3][4]

Personal Protective Equipment

Chemical safety goggles or face shield,

appropriate protective gloves (e.g., PVC),

protective clothing, NIOSH-approved respirator

with a particulate dust filter or acid vapor

cartridge[1][6][8]

Experimental Protocols
Note: The following are general guidelines. Always refer to your specific experimental protocol

and institutional safety procedures.

General Handling Protocol:
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Preparation: Work in a well-ventilated area, preferably a chemical fume hood.[3][6] Ensure all

necessary PPE is worn, including safety goggles, a face shield, chemical-resistant gloves,

and a lab coat.[1][6]

Dispensing: Carefully weigh or measure the required amount of 2,3,5,6-Tetrafluorophenol.
Avoid generating dust.[4]

Reaction Setup: If heating the substance, be aware that it can form explosive mixtures with

air on intense heating.[4] Keep away from open flames, hot surfaces, and sources of ignition.

[3]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[2][6] Clean all

equipment and the work area.

Waste Disposal: Dispose of waste material in a suitable, labeled container for hazardous

waste, following all local and national regulations.[2][3]

Visualizations
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Logical Workflow for Handling and Storage of 2,3,5,6-Tetrafluorophenol

Start: Receive/Acquire
2,3,5,6-Tetrafluorophenol

Store in a Cool, Dry,
Well-Ventilated Area

Check for Incompatible
Materials (e.g., Oxidizers, Bases)

Store Separately

Incompatibles Present

Handling for Experiment

No Incompatibles

Wear Appropriate PPE:
- Goggles/Face Shield

- Gloves
- Lab Coat

- Respirator (if needed)

Work in a Chemical Fume Hood Ensure Spill Kit is Accessible Dispose of Waste
According to Regulations

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2,3,5,6-Tetrafluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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